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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzamide

Cat. No.: B111330

Technical Overview of 2-Amino-4-
fluorobenzamide

This document provides a concise summary of the core physicochemical properties of 2-
Amino-4-fluorobenzamide, a compound of interest in chemical research and development.
The data presented is compiled from established chemical databases.

Physicochemical Data

The fundamental molecular properties of 2-Amino-4-fluorobenzamide are summarized in the
table below. This information is critical for a variety of applications, including stoichiometric
calculations, analytical method development, and interpretation of experimental results.

Property Value Citations
Molecular Formula C7H7FN20 [1112]
Molecular Weight 154.14 g/mol [1103114]
CAS Number 119023-25-5 [1][3]

Experimental Protocols and Signaling Pathways
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The scope of this document is to provide the fundamental molecular weight and formula for 2-
Amino-4-fluorobenzamide. Detailed experimental protocols for its synthesis or use, as well as
its involvement in specific signaling pathways, are beyond this scope and would require
dedicated research studies.

Structural and Logical Representations

As this guide focuses on intrinsic molecular properties, complex workflows or signaling
pathways are not applicable. Therefore, graphical representations are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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